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Compound of Interest

Compound Name: N-Methoxy-N-methylacetamide

Cat. No.: B046778

An In-depth Technical Guide to N-Methoxy-N-methylacetamide

This technical guide provides comprehensive information on N-Methoxy-N-methylacetamide,
a versatile reagent in organic synthesis, particularly relevant for researchers, scientists, and
professionals in drug development.

Chemical Identity and Molecular Structure

N-Methoxy-N-methylacetamide, also known as a Weinreb amide, is a valuable synthetic
intermediate.[1][2] Its structure allows for the controlled formation of carbon-carbon bonds,
making it a key component in the synthesis of complex molecules, including natural products
and active pharmaceutical ingredients.[1][3]

Identifier Data

CAS Number 78191-00-1[4][5][6]

Molecular Formula C4H9ONO2[4][5]

Molecular Weight 103.12 g/mol [4][5]

IUPAC Name N-methoxy-N-methylacetamide[5]
Canonical SMILES CC(=O)N(C)OC[4][5]

N-Methyl-N-methoxyacetamide, N-Acetyl-N,O-
Synonyms ) i
dimethylhydroxylamine[5]
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Molecular Structure: The molecule features an acetamide core where the nitrogen atom is
substituted with both a methyl group and a methoxy group.

Physicochemical Properties

N-Methoxy-N-methylacetamide is a clear, colorless liquid at room temperature.[1][7] A
summary of its key physical and chemical properties is presented below.

Property Value
Appearance Clear colorless liquid[1][7]
Boiling Point 152 °C[4][7]

94 °C /100 mmHg

42-44 °C | 20 mmHg[1]

Density 0.97 g/mL at 25 °C[1]
Flash Point 49 °C (closed cup)[4][8]
Refractive Index n20/D 1.426[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of N-Methoxy-N-
methylacetamide.

Spectroscopy Data

1H NMR (400 MHz, CDClIs) 0 3.65 (s, 3H), 3.13 (s, 3H), 2.08 (s, 3H)[9]
13C NMR (100 MHz, CDCI5) 6 172.0, 61.1, 32.0, 19.8[9]

Infrared (IR) (Pure Sample) 3497, 2971, 2941, 2824, 1663 cm~1[1]

Synthesis of N-Methoxy-N-methylacetamide

A common and efficient method for the preparation of N-Methoxy-N-methylacetamide
involves the reaction of acetyl chloride with N,O-dimethylhydroxylamine hydrochloride.[1][9]
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Experimental Protocol

This protocol is based on the reaction between acetyl chloride and N,O-dimethylhydroxylamine
hydrochloride in the presence of a base like pyridine or triethylamine (TEA).[1][9]

Materials:

e N,O-Dimethylhydroxylamine hydrochloride

o Acetyl chloride

e Pyridine or Triethylamine (TEA)

e Dichloromethane (DCM)

o Saturated sodium bicarbonate (NaHCO3) solution

e Brine

e Magnesium sulfate (MgSOa4) or Sodium sulfate (NazS0Oa)
o Ether

Procedure:

A mixture of N,O-dimethylhydroxylamine hydrochloride (1.0 eq) in dichloromethane (DCM) is
cooled to 0 °C.[9]

o Triethylamine (2.0 eq) is slowly added to the cooled mixture, which is then stirred for 10
minutes.[9]

o Acetyl chloride (1.0 eq) is added dropwise to the reaction mixture at 0 °C.[9]
e The reaction is allowed to warm to room temperature (22 °C) and stirred overnight.[9]
e The reaction is quenched by the addition of a saturated NaHCOs solution.[9]

e The biphasic solution is separated, and the aqueous layer is extracted with DCM.[9]
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e The combined organic layers are washed with brine, dried over MgSOea, filtered, and
concentrated under reduced pressure to yield the product as a colorless liquid.[9]

Synthesis Workflow Diagram

Reaction Process.

Work-up.
inDCM at 0 °C }—»‘ Stir Overnight at Room Temp., }—»‘ Quench with sat. NaHCOs ‘4»‘ Extract with DCM }—»‘ Wash with Brine }—»‘ Dry over MgSO« }—»‘ Concentrate in vacuo

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Methoxy-N-methylacetamide.

Applications in Research and Drug Development

N-Methoxy-N-methylacetamide serves multiple roles in chemical synthesis and
pharmaceutical development:

o Weinreb Amide Chemistry: As a Weinreb amide, it is a key precursor for the synthesis of
ketones and aldehydes.[1][2] This is particularly useful in drug development for constructing
complex molecular scaffolds.
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» Synthesis of Natural Products: It has been utilized in the synthesis of marine natural
products such as myriaporone and usneoidone, where it acts as a ketone synthon.[1][2]

o Antitumor Agents: It has been used to prepare an enantiopure derivative of 2-aminopropanol,
a building block for potent antitumor agents.[4]

» Solvent and Reagent: Its excellent solvating properties for a wide range of organic
compounds make it a useful solvent in organic reactions.[3] It also serves as an intermediate
for reactions like amide formation and alkylation and can efficiently acetylate polycarbonyl
compounds.[3][10]

o Pharmaceutical Formulations: In drug formulation, it can act as a stabilizer and may enhance
the bioavailability of active pharmaceutical ingredients (APIS).[3]

Safety and Handling

N-Methoxy-N-methylacetamide is a flammable liquid and vapor.[11] Proper safety
precautions are essential during its handling and storage.

Safety and Handling Summary
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Aspect Recommendation

Hazard Statement H226: Flammable liquid and vapor[5][11]

Handle in a well-ventilated area.[11][12] Keep

away from heat, sparks, open flames, and other

Handling o )
ignition sources.[11] Use non-sparking tools and
take measures to prevent static discharge.[11]
Store in a tightly closed container in a dry, cool,
Storage and well-ventilated place.[11] Recommended

storage temperature is between 10°C - 25°C.[4]

) ) Wear protective gloves, protective clothing, eye
Personal Protective Equipment (PPE) _ _
protection, and face protection.[8][11]

Use dry chemical, carbon dioxide, or alcohol-

Fire-fighting ] S )
resistant foam as extinguishing media.[11]
In case of skin contact, remove contaminated
clothing and rinse skin with water.[11] If inhaled,
) ) move to fresh air.[11] In case of eye contact,
First Aid

rinse with water for at least 15 minutes.[11] If
ingested, rinse mouth with water and do not

induce vomiting.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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